Cas no 2126160-17-4 (tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate
• CAS No: 2126160-17-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 4638981
• Update Time: 2025-05-21

tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate

• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)12-5-8-6-13-14(4)9(8)7-15/h6-7H,5H2,1-4H3,(H,12,16)
• InChI Key： HEHUOZPEUHEWNV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=C(C=O)N(C)N=C1

Additional information on tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate

tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate, identified by the CAS number 2126160-17-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted pyrazole ring. The pyrazole ring contains a formyl group at the 5-position and a methyl group at the 1-position, making it a unique derivative with potential for diverse chemical reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The presence of the formyl group in the pyrazole ring introduces additional functionality, enabling this compound to participate in various chemical transformations. For instance, the formyl group can undergo condensation reactions, such as the formation of imines or hydrazones, which are valuable intermediates in organic synthesis. Furthermore, the methyl group at the 1-position of the pyrazole ring contributes to the stability and electronic properties of the molecule, making it suitable for applications in medicinal chemistry.

The synthesis of tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate typically involves multi-step processes that combine nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One common approach involves the reaction of a tert-butyl carbamate precursor with an appropriately substituted pyrazole derivative under controlled conditions. The use of modern catalytic techniques and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic methods.

In terms of applications, this compound has shown promise in several areas. In agrochemistry, it has been investigated as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. In pharmaceutical research, its unique structure has been leveraged to develop bioactive molecules targeting various disease pathways. For example, studies have demonstrated that this compound can modulate enzyme activity related to inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure, stability, and potential interactions with biological targets. These findings have been instrumental in guiding further research into its therapeutic potential and optimizing its pharmacokinetic properties for drug delivery systems.

In conclusion, tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate (CAS No: 2126160-17-4) is a versatile compound with significant potential across multiple fields. Its unique structural features and reactivity make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing chemical science and technology.